Cas no 184095-59-8 (5-methoxybiphenyl-3-carboxylic acid methyl ester)

• Product Name: 5-methoxybiphenyl-3-carboxylic acid methyl ester
• CAS No: 184095-59-8
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 3040111
• PubChem ID: 71086676
• Update Time: 2025-04-21

5-methoxybiphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-methoxybiphenyl-3-carboxylic acid methyl ester
• CSLNVBDENFRIBI-UHFFFAOYSA-N
• METHYL5-METHOXY-[1,1'-BIPHENYL]-3-CARBOXYLATE
• METHYL 5-METHOXY-[1,1'-BIPHENYL]-3-CARBOXYLATE
• 5-methoxy-biphenyl-3-carboxylic acid methyl ester
• 184095-59-8
• SCHEMBL14150405
• methyl 3-methoxy-5-phenylbenzoate

• Inchi： 1S/C15H14O3/c1-17-14-9-12(11-6-4-3-5-7-11)8-13(10-14)15(16)18-2/h3-10H,1-2H3
• InChI Key： CSLNVBDENFRIBI-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)OC)C=C(C=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.09400
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 3.14880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives